Cas no 1261949-99-8 (5-Hydroxy-3-(naphthalen-1-yl)benzoic acid)

• Product Name: 5-Hydroxy-3-(naphthalen-1-yl)benzoic acid
• CAS No: 1261949-99-8
• MF: C₁₇H₁₂O₃
• MW: 264.275384902954
• MDL: MFCD18321554
• CID: 2765496
• PubChem ID: 53227427
• Update Time: 2025-07-01

5-Hydroxy-3-(naphthalen-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261949-99-8
• MFCD18321554
• 5-Hydroxy-3-(naphthalen-1-yl)benzoic acid, 95%
• 3-hydroxy-5-naphthalen-1-ylbenzoic acid
• 5-Hydroxy-3-(naphthalen-1-yl)benzoic acid

• MDL： MFCD18321554
• Inchi： 1S/C17H12O3/c18-14-9-12(8-13(10-14)17(19)20)16-7-3-5-11-4-1-2-6-15(11)16/h1-10,18H,(H,19,20)
• InChI Key： IJNNVEALASZEMG-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C(C=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 264.078644241Da
• Monoisotopic Mass: 264.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-Hydroxy-3-(naphthalen-1-yl)benzoic acid

Comprehensive Overview of 5-Hydroxy-3-(naphthalen-1-yl)benzoic acid (CAS No. 1261949-99-8): Properties, Applications, and Research Insights

5-Hydroxy-3-(naphthalen-1-yl)benzoic acid (CAS No. 1261949-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This naphthalene-derived benzoic acid derivative combines a hydroxyl group at the 5-position and a naphthalen-1-yl moiety at the 3-position, creating a versatile scaffold for drug discovery and functional material design. Its molecular formula C₁₇H₁₂O₃ and molecular weight of 264.28 g/mol make it an intermediate of interest in synthesizing more complex molecules.

Recent studies highlight the compound's potential as a fluorescence probe precursor, with researchers exploring its photophysical properties for sensor applications. The extended π-conjugation system from the naphthalene ring enhances its UV absorption characteristics, making it valuable for optoelectronic material development. In medicinal chemistry, the presence of both carboxylic acid and phenolic hydroxyl groups allows for diverse molecular interactions, including hydrogen bonding and metal coordination, which are crucial for bioactive compound design.

The synthesis of 5-Hydroxy-3-(naphthalen-1-yl)benzoic acid typically involves cross-coupling reactions between naphthalene derivatives and appropriately substituted benzoic acids. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization employs NMR spectroscopy (1H and 13C), mass spectrometry, and FT-IR to confirm structural integrity. These quality control measures are essential given the compound's use in high-value pharmaceutical intermediates.

Current research trends focus on optimizing the compound's solubility profile through salt formation or prodrug strategies, addressing a common challenge in drug formulation development. The biodegradability assessment of such aromatic systems also aligns with growing environmental concerns in chemical manufacturing. Furthermore, computational studies utilizing molecular docking simulations investigate its potential as a protein-binding moiety in drug design against various therapeutic targets.

From a commercial perspective, 5-Hydroxy-3-(naphthalen-1-yl)benzoic acid serves as a building block for synthesizing advanced materials with nonlinear optical properties. Its thermal stability (decomposition temperature >250°C) makes it suitable for high-performance polymer applications. The compound's structure-activity relationship studies contribute to understanding how aromatic stacking interactions influence biological activity, a hot topic in medicinal chemistry optimization.

Quality specifications for research-grade material typically include chromatographic purity (>95%), residual solvent limits, and heavy metal content restrictions. Proper storage conditions (2-8°C under inert atmosphere) maintain stability for long-term use. Safety data indicates standard handling precautions for laboratory chemicals, with particular attention to dust formation control during weighing operations.

Emerging applications explore the compound's utility in metal-organic frameworks (MOFs) construction, where its chelating ability and rigid backbone contribute to porous material design. Additionally, its derivatives show promise in organic photovoltaic research as electron-transport materials, aligning with renewable energy development trends. These diverse applications underscore the importance of continued research into this multifunctional aromatic compound.

The global market for such fine chemicals reflects growing demand from contract research organizations and academic laboratories. Suppliers emphasize batch-to-batch consistency and provide comprehensive analytical certificates to meet research requirements. Future development may focus on green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining cost-effectiveness for industrial-scale production.